Cas no 1804668-45-8 (Ethyl 3-(aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804668-45-8
• MF: C₁₁H₁₁F₅N₂O₃
• MW: 314.208660364151
• CID: 4812568
• Update Time: 2025-08-03

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C11H11F5N2O3/c1-2-20-10(19)8-5(3-17)7(9(12)13)6(4-18-8)21-11(14,15)16/h4,9H,2-3,17H2,1H3
• InChI Key： DOYMGMWOSSCUKU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(=O)OCC)C=1CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 2.1
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate: A Novel Fluorinated Pyridine Derivative with Promising Pharmacological Potential

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate represents a unique fluorinated pyridine derivative with a complex molecular structure characterized by multiple functional groups. This compound, with the CAS number 1804668-45-8, features a pyridine-2-carboxylate backbone substituted with an ethyl group at the 2-position, an aminomethyl group at the 3-position, a difluoromethyl group at the 4-position, and a trifluoromethoxy group at the 5-position. The combination of these substituents creates a highly polar and electron-deficient molecule, which may influence its biological activity and pharmacokinetic properties.

Recent advances in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. Fluorine atoms, due to their small size and high electronegativity, can significantly modulate the physicochemical properties of molecules. The trifluoromethoxy group, in particular, is known to enhance metabolic stability and improve lipophilicity, while the difluoromethyl substituent may contribute to the molecule's ability to interact with specific biological targets. The aminomethyl group at the 3-position suggests potential for further functionalization, which could be exploited to develop derivatives with enhanced therapeutic efficacy.

The synthesis of Ethyl 3-(aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate has been explored through a multi-step process involving selective fluorination and amine functionalization. Researchers have reported that the use of transition metal-catalyzed cross-coupling reactions enables efficient introduction of the difluoromethyl and trifluoromethoxy groups. These synthetic strategies are critical for the development of fluorinated pyridine derivatives with tailored biological activities. The ethyl side chain further contributes to the molecule's solubility and may influence its ability to cross biological membranes.

Pharmacological studies on this compound are still in their early stages, but preliminary data suggest potential applications in the treatment of inflammatory and neurodegenerative diseases. The presence of multiple fluorinated groups may enable the molecule to act as a selective modulator of ion channels or receptors involved in these pathologies. For instance, the trifluoromethoxy group has been shown to enhance the binding affinity of certain pyridine derivatives to G-protein-coupled receptors (GPCRs), which are key targets in drug discovery. The aminomethyl moiety could also participate in hydrogen bonding interactions with target proteins, further optimizing the molecule's pharmacological profile.

Recent research has also focused on the role of fluorinated pyridine derivatives in the development of antitumor agents. The ethyl group in this compound may facilitate the incorporation of additional functional groups, such as hydroxyl or carboxyl moieties, which could enhance the molecule's ability to inhibit specific enzymes or signaling pathways. Studies on similar compounds have demonstrated that fluorinated pyridines can exhibit selective cytotoxicity against cancer cells, possibly through the disruption of cellular metabolic processes or the induction of apoptosis. These findings underscore the potential of Ethy 3-(aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate as a lead compound for further optimization.

From a synthetic perspective, the preparation of Ethyl 3-(aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate requires careful control of reaction conditions to ensure the selective introduction of each functional group. Techniques such as microwave-assisted synthesis and solvent-free protocols have been employed to improve the efficiency and scalability of the process. These approaches are particularly relevant in the context of green chemistry, as they minimize the use of hazardous solvents and reduce waste generation. The ability to synthesize such complex fluorinated compounds in an environmentally sustainable manner is a significant advantage for their application in pharmaceutical development.

The physicochemical properties of Ethyl 3-(aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate are expected to influence its behavior in biological systems. The presence of multiple fluorine atoms increases the molecule's hydrophobicity, which may affect its permeability across cell membranes. However, the ethyl group and the polar trifluoromethoxy substituent may balance this effect, allowing the molecule to achieve optimal solubility and bioavailability. These properties are critical for the development of orally administered drugs, as they determine the compound's ability to reach its target tissue in sufficient concentrations.

Despite the promising potential of this compound, further research is needed to fully characterize its biological activity and optimize its therapeutic properties. Studies on its interaction with various biological targets, such as ion channels, enzymes, and receptors, will be essential to determine its mechanism of action and potential applications. Additionally, the development of analogs with modified functional groups could lead to the discovery of more effective derivatives with improved pharmacological profiles. These efforts are likely to be supported by advances in computational chemistry and molecular modeling, which can provide insights into the structure-activity relationships of fluorinated pyridine derivatives.

In conclusion, Ethyl 3-(aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate represents a valuable compound in the field of medicinal chemistry, with the potential to contribute to the development of novel therapies. Its unique molecular structure, characterized by multiple fluorinated groups and a functionalized pyridine backbone, positions it as a promising lead for further exploration. As research in this area continues to advance, the compound may play an important role in the design of drugs targeting a wide range of diseases, from neurodegenerative conditions to cancer.